Cas no 2137693-73-1 (Ethyl 3-(2-amino-2-oxoethyl)sulfanyl-2,2-difluoropropanoate)

• Product Name: Ethyl 3-(2-amino-2-oxoethyl)sulfanyl-2,2-difluoropropanoate
• CAS No: 2137693-73-1
• MF: C₇H₁₁F₂NO₃S
• MW: 227.228947877884
• CID: 5298203
• Update Time: 2025-07-18

Ethyl 3-(2-amino-2-oxoethyl)sulfanyl-2,2-difluoropropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-[(carbamoylmethyl)sulfanyl]-2,2-difluoropropanoate
• Ethyl 3-(2-amino-2-oxoethyl)sulfanyl-2,2-difluoropropanoate
• Propanoic acid, 3-[(2-amino-2-oxoethyl)thio]-2,2-difluoro-, ethyl ester

• Inchi： 1S/C7H11F2NO3S/c1-2-13-6(12)7(8,9)4-14-3-5(10)11/h2-4H2,1H3,(H2,10,11)
• InChI Key： UZSMICBZFICTGA-UHFFFAOYSA-N
• SMILES： S(CC(N)=O)CC(C(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 223
• XLogP3: 0.8
• Topological Polar Surface Area: 94.7

Additional information on Ethyl 3-(2-amino-2-oxoethyl)sulfanyl-2,2-difluoropropanoate

Ethyl 3-(2-amino-2-oxoethyl)sulfanyl-2,2-difluoropropanoate (CAS No. 2137693-73-1): A Comprehensive Overview

Ethyl 3-(2-amino-2-oxoethyl)sulfanyl-2,2-difluoropropanoate (CAS No. 2137693-73-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various research applications. The name of this compound provides insights into its chemical composition, highlighting key functional groups such as the sulfanyl group and the difluorinated propanoate moiety, which contribute to its distinct reactivity and potential biological activity.

The Ethyl 3-(2-amino-2-oxoethyl)sulfanyl-2,2-difluoropropanoate molecule is composed of a series of interconnected atoms arranged in a specific geometric configuration. The presence of the sulfanyl group (-S-) and the difluoropropanoate moiety (-COOCH₂CHF₂) imparts unique electronic and steric properties to the compound. These features are critical in determining its interactions with biological targets, making it an intriguing subject for further investigation in drug discovery and development.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of fluorine atoms into organic molecules often leads to increased binding affinity and selectivity, which are essential for the development of effective therapeutic agents. The CAS No. 2137693-73-1 identifier ensures precise identification and classification of this compound within chemical databases and literature. This standardized numbering system facilitates accurate referencing and enhances the reproducibility of scientific studies involving this substance.

Current research in the field of medicinal chemistry has demonstrated that compounds containing sulfanyl groups exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The Ethyl 3-(2-amino-2-oxoethyl)sulfanyl-2,2-difluoropropanoate is no exception, as preliminary studies suggest that it may interact with specific enzymes and receptors involved in disease pathways. The combination of the amino group (-NH₂) and the oxo group (-C=O) further enhances its potential as a pharmacological agent by enabling various chemical modifications and functionalization strategies.

The structural complexity of this compound also makes it a suitable candidate for computational modeling and molecular dynamics simulations. These computational approaches are increasingly employed in drug discovery to predict binding affinities, optimize molecular structures, and identify potential lead compounds. By leveraging advanced computational techniques, researchers can gain valuable insights into the mechanism of action of Ethyl 3-(2-amino-2-oxoethyl)sulfanyl-2,2-difluoropropanoate, thereby accelerating the development of novel therapeutic interventions.

In addition to its pharmaceutical applications, the CAS No. 2137693-73-1 compound may find utility in other areas such as agrochemicals and material science. Fluorinated compounds are known for their stability under various environmental conditions, making them ideal for use in formulations that require prolonged shelf life or resistance to degradation. Furthermore, the sulfanyl group can serve as a versatile handle for further chemical transformations, allowing for the synthesis of derivatives with tailored properties.

The synthesis of Ethyl 3-(2-amino-2-oxoethyl)sulfanyl-2,2-difluoropropanoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and fluorination techniques, are often employed to construct the desired molecular framework efficiently. The optimization of these synthetic routes is crucial for achieving high yields and purity levels necessary for subsequent biological evaluations.

Recent advancements in analytical chemistry have enabled more sophisticated methods for characterizing complex organic molecules like this one. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed information about the structure and conformation of the compound. These analytical data are essential for confirming the identity of Ethyl 3-(2-amino-2-oxoethyl)sulfanyl-2,2-difluoropropanoate and understanding its behavior in different chemical environments.

The potential applications of this compound extend beyond traditional pharmaceuticals into emerging fields such as biotechnology and nanotechnology. For instance, fluorinated compounds have been explored as components in drug delivery systems due to their ability to enhance membrane permeability or stabilize bioactive molecules. The unique properties of Ethyl 3-(2-amino-2-oxoethyl)sulfanyl-2,2-difluoropropanoate make it a promising candidate for developing innovative solutions in these areas.

In conclusion, Ethyl 3-(2-amino-2-oxoethyl)sulfanyl-2,2-difluoropropanoate (CAS No. 2137693-73-1) represents a fascinating compound with significant potential in multiple domains of science and technology. Its distinctive structure and functional groups position it as a valuable tool for research endeavors aimed at developing new therapeutics, materials, and technologies. As scientific understanding continues to evolve, further exploration into the properties and applications of this compound will undoubtedly yield exciting advancements.